2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide

• CAS No.: 459800-38-5
• Molecular Formula: C19H29N3O3S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2-(azepan-1-yl)-N-(4-piperidin-1-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H29N3O3S/c23-19(16-21-12-4-1-2-5-13-21)20-17-8-10-18(11-9-17)26(24,25)22-14-6-3-7-15-22/h8-11H,1-7,12-16H2,(H,20,23)
• InChI Key: DCFANXBOWHBWJM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• solubility: 50.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide is a synthetic acetamide derivative characterized by a seven-membered azepane ring linked to an acetamide group, which is further attached to a phenyl ring substituted with a piperidine-1-sulfonyl moiety. The piperidine sulfonyl group introduces steric and electronic effects, while the azepane ring may influence pharmacokinetic properties such as metabolic stability and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the azepane and piperidine intermediates. These intermediates are then coupled through a series of reactions involving acylation and sulfonylation.

Azepane Synthesis: Azepane can be synthesized through the hydrogenation of azepine or by cyclization of appropriate linear precursors.

Piperidine Synthesis: Piperidine is often synthesized through the hydrogenation of pyridine or by cyclization of 1,5-diaminopentane.

Coupling Reaction: The azepane and piperidine intermediates are coupled using acylation reactions, followed by sulfonylation to introduce the sulfonyl group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the development of catalysts to improve reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups like halides or amines.

Scientific Research Applications

Medicinal Chemistry

2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide is studied for its potential therapeutic effects, particularly in treating neurological disorders. Its ability to modulate biological pathways positions it as a candidate for drug development targeting:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease processes, offering potential therapeutic benefits.
• Receptor Binding : It can interact with various receptors, influencing physiological responses.

Biological Studies

The compound is utilized in biological research to understand its interactions within cellular systems. Key areas of focus include:

• Cell Signaling Pathways : Investigating how it affects signaling pathways can provide insights into its mechanisms of action.
• Toxicological Studies : Assessing the safety and biological impact of the compound is crucial for its potential use in pharmaceuticals.

Material Science

In addition to its biological applications, 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide serves as a building block in the synthesis of novel materials. Its unique properties can be exploited in developing:

• Polymers : The compound can be incorporated into polymer matrices to enhance material properties.
• Nanomaterials : Its chemical structure may facilitate the creation of nanostructures with specific functionalities.

Mechanism of Action

The mechanism of action of 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The compound shares a core structure with several N-phenylacetamide sulfonamides, differing in substituents on the acetamide and sulfonyl-linked heterocycles. Key analogs include:

Table 1: Structural and Molecular Comparisons

Compound Name	Substituents on Acetamide	Sulfonyl-Linked Group	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound : 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide	Azepane (7-membered ring)	Piperidine	~406.5 (estimated)	Potential enhanced metabolic stability due to azepane
2-[(4-Chlorophenyl)sulfanyl]-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide ()	4-Chlorophenyl sulfanyl	Piperidine	~439.0	Chlorine increases electronegativity; potential halogen bonding
2,2-Diphenyl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide ()	Diphenyl	Piperidine	435.0	Higher lipophilicity (logP ~4.2 estimated); possible CNS activity
N-(4-(Piperazin-1-ylsulfonyl)phenyl)acetamide (Compound 37, )	None	Piperazine (6-membered, 2N)	~297.3	Anti-hypernociceptive activity; improved solubility due to piperazine
2-(1,3-Dioxo-isoindol-2-yl)-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide ()	Isoindole-1,3-dione	Piperidine	427.5	Increased hydrogen bonding (6 H-bond acceptors); potential kinase inhibition
2-Chloro-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide ()	Chloro	Piperidine	~316.8	Electrophilic chloro group; possible alkylating activity

Pharmacological and Physicochemical Properties

Analgesic and Anti-Inflammatory Activity

• Piperazine Analogs (e.g., Compound 37): Demonstrated anti-hypernociceptive effects in inflammatory pain models, comparable to paracetamol. The piperazine sulfonyl group may enhance solubility and CNS penetration .
• Diphenyl Derivatives (e.g., ) : Higher molecular weight (435 g/mol) and lipophilicity suggest improved blood-brain barrier permeability, though this may reduce aqueous solubility. Such compounds are explored as neuropeptide Y antagonists for metabolic disorders .

Electronic and Steric Effects

• However, steric bulk in chlorophenyl derivatives (e.g., ) may reduce metabolic clearance .
• Isoindole-1,3-dione Moieties () : The planar isoindole ring system may intercalate into hydrophobic pockets of enzymes or receptors, enhancing inhibitory activity. Its high topological polar surface area (112 Ų) suggests moderate membrane permeability .

Solubility and Metabolic Stability

• Azepane vs. Piperidine/Piperazine : The azepane ring in the target compound introduces a larger, more flexible structure compared to piperidine/piperazine analogs. This may reduce CYP450-mediated metabolism, extending half-life but increasing molecular weight (~406.5 vs. ~297.3 in piperazine analogs) .
• Piperazine Sulfonamides (e.g., Compound 37) : The additional nitrogen in piperazine improves aqueous solubility, making it favorable for oral bioavailability .

Therapeutic Implications

• Central Nervous System (CNS) Disorders : Diphenyl derivatives () and azepane-containing compounds may target CNS receptors due to their lipophilicity and structural complexity .
• Antimicrobial Applications : Compounds with sulfanyl or chloro groups (e.g., ) exhibit broad-spectrum activity, likely due to electrophilic interactions with microbial proteins .

Biological Activity

2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide, a complex organic compound, has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound includes a piperidine ring and a sulfonamide functional group, which are known to contribute to various pharmacological effects. The following sections will explore the biological activity of this compound, including its synthesis, mechanisms of action, and comparative analysis with related compounds.

Chemical Structure and Properties

The molecular formula of 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide is C19H29N3O3S. Its structure can be broken down into several key components:

• Azepane Ring : A seven-membered nitrogen-containing ring that contributes to the compound's pharmacokinetic properties.
• Piperidine Sulfonamide : This moiety is associated with various therapeutic activities, including antibacterial and anti-inflammatory effects.
• Phenyl Group : Enhances lipophilicity and may influence receptor interactions.

Synthesis

The synthesis of 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide typically involves multi-step procedures that require careful control of reaction conditions to ensure high yield and purity. Common methods include:

• Formation of the azepane ring through cyclization reactions.
• Sulfonamide formation via nucleophilic substitution reactions.
• Acetamide coupling to complete the synthesis.

Biological Activities

Research indicates that 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide exhibits a range of biological activities:

Antibacterial Activity

Studies have shown that compounds with sulfonamide groups often exhibit significant antibacterial properties. The piperidine nucleus also contributes to this activity, as compounds bearing this structure have been evaluated for their ability to inhibit bacterial growth .

Anti-inflammatory Effects

Compounds similar to 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide have demonstrated anti-inflammatory effects in various models. The sulfonamide moiety is particularly noted for its role in modulating inflammatory pathways .

Anticancer Potential

Recent studies have highlighted the anticancer potential of related compounds. For instance, derivatives containing piperidine rings have shown cytotoxic activity against various cancer cell lines, suggesting that 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide may also possess similar properties .

Comparative Analysis with Related Compounds

To better understand the unique properties of 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
N-(1,3-benzothiazol-2-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)amine	Contains a benzothiazole ring	Different nitrogen-containing heterocycle
3-(Piperazin-1-yl)-1,2-benzothiazole	Contains a piperazine ring instead of piperidine	Variation in ring structure affects pharmacodynamics
N-(4-(piperidin-1-sulfonyl)-phenyl)acetamide	Lacks the benzothiazole moiety	Simpler structure with potentially different activity

The unique combination of benzothiazole, piperidine, and sulfonamide groups in 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide enhances its potential as a therapeutic agent while providing avenues for further research into its mechanisms and applications.

Case Studies and Research Findings

Several case studies have explored the biological activity of related compounds:

• Antibacterial Activity : A study evaluating various piperidine derivatives found significant antibacterial effects against both Gram-positive and Gram-negative bacteria. The presence of the sulfonamide group was crucial for enhancing this activity .
• Anti-inflammatory Studies : Research indicated that compounds with similar structures effectively reduced inflammation markers in vitro, suggesting potential therapeutic applications in treating inflammatory diseases .
• Anticancer Studies : In vitro studies demonstrated that derivatives of piperazine and piperidine exhibited selective cytotoxicity against cancer cell lines while sparing normal cells, indicating a favorable safety profile for further development .

Q & A

Q. What are the established synthetic routes for 2-Azepan-1-yl-N-[4-(piperidine-1-sulfonyl)-phenyl]-acetamide, and how do reaction parameters impact yield?

Methodological Answer: The compound is synthesized via nucleophilic substitution or coupling reactions. A typical route involves reacting 4-(piperidine-1-sulfonyl)aniline with 2-azepan-1-yl-acetyl chloride under inert conditions (e.g., N₂ atmosphere) in dichloromethane, using triethylamine as a base. Key parameters include temperature (0–25°C), stoichiometric ratios (1:1.2 amine:acyl chloride), and purification via column chromatography (silica gel, ethyl acetate/hexane gradient). Yield optimization requires strict anhydrous conditions to prevent hydrolysis of the acyl chloride intermediate .

Q. How is structural confirmation achieved for this compound?

Methodological Answer: Structural identity is confirmed using:

• NMR Spectroscopy : ¹H NMR (DMSO-d₆) shows characteristic peaks: δ 1.5–1.7 ppm (azepane CH₂), δ 2.1 ppm (acetamide CH₃), δ 3.2–3.4 ppm (piperidine N–CH₂), and δ 7.8 ppm (aromatic protons).
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 380.18).
• HPLC : Purity >95% is validated using a C18 column (acetonitrile/water mobile phase, UV detection at 254 nm) .

Advanced Research Questions

Q. What in vitro models are suitable for evaluating biological activity, and how are confounding variables controlled?

Methodological Answer:

• Enzyme Inhibition Assays : Test against targets like cyclooxygenase (COX) or serotonin receptors, using fluorescence-based assays (e.g., COX-2 inhibition measured via prostaglandin E₂ ELISA).
• Cell-Based Assays : Use neuronal SH-SY5Y cells for neuroactivity studies. Controls include:

• Vehicle (DMSO <0.1%) and positive controls (e.g., paracetamol for analgesia).
• Cytotoxicity assessment via MTT assay to distinguish specific activity from cell death.
  • Data Normalization : Activity is reported as IC₅₀ ± SEM (n=3 replicates) to account for variability .

Q. How do structural modifications to the azepane/piperidine-sulfonyl groups affect pharmacokinetics and selectivity?

Methodological Answer:

• Structure-Activity Relationship (SAR) Studies :

• Replace azepane with smaller rings (e.g., piperidine) to assess steric effects on target binding.
• Modify the sulfonyl group (e.g., replace with carbonyl) to alter lipophilicity (logP measured via shake-flask method).
  • Pharmacokinetic Profiling :
• Solubility : Measured in PBS (pH 7.4) and simulated gastric fluid.
• Metabolic Stability : Incubate with liver microsomes; quantify parent compound via LC-MS/MS.
• CYP450 Inhibition : Screen against CYP3A4/2D6 to predict drug-drug interactions .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported biological activities of structurally analogous compounds?

Methodological Answer:

• Meta-Analysis : Compare datasets from multiple studies (e.g., reports N-[4-(piperazin-1-ylsulfonyl)phenyl]acetamide as analgesic, while other analogs show anti-inflammatory activity). Differences may arise from assay conditions (e.g., cell type, agonist concentration).
• Dose-Response Validation : Replicate studies under standardized protocols (e.g., uniform ATP concentration in kinase assays).
• Molecular Docking : Use software like AutoDock Vina to predict binding modes and explain variance in activity (e.g., piperidine vs. azepane steric clashes in active sites) .

Safety and Handling

Q. What safety protocols are recommended for handling this compound?

Methodological Answer:

• PPE : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for weighing.
• Spill Management : Absorb with inert material (vermiculite), dispose as hazardous waste.
• Toxicity Mitigation : Pre-screen for mutagenicity via Ames test (TA98 strain ± S9 metabolic activation) .